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Compound of Interest

Compound Name: Tetrabutylammonium phosphate

Cat. No.: B1649361

This technical guide provides a comprehensive overview of the determination of the molecular
weight of tetrabutylammonium phosphate, a compound frequently utilized by researchers,
scientists, and drug development professionals.

Chemical Formula and Structure

Tetrabutylammonium phosphate is an ion pair consisting of a tetrabutylammonium cation
and a phosphate anion. The chemical formula is represented as (CsHs)aN* « H2POa4~, which
can be written in an expanded form as CisH3sNOa4P.[1][2][3] The structure comprises a central
nitrogen atom bonded to four butyl groups, forming the tetrabutylammonium cation. This cation
is ionically bonded to the dihydrogen phosphate anion.

Experimental Protocol: Calculation of Molecular
Weight

The molecular weight of a compound is determined by the sum of the atomic weights of its
constituent atoms. The following steps outline the procedure for calculating the molecular
weight of tetrabutylammonium phosphate.

Methodology:

« ldentify the chemical formula: The molecular formula for tetrabutylammonium phosphate
is C16H3sNO4P.
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¢ Determine the number of atoms for each element:

o

Carbon (C): 16

[¢]

Hydrogen (H): 38

[e]

Nitrogen (N): 1

o

Oxygen (O): 4

o

Phosphorus (P): 1

o Obtain the atomic weight of each element: The standard atomic weights are used for this
calculation.

o Carbon (C): Approximately 12.011 atomic mass units (amu).[4][5]

[¢]

Hydrogen (H): Approximately 1.008 amu.[6][7][8]

o

Nitrogen (N): Approximately 14.007 amu.[9][10][11]

o

Oxygen (O): Approximately 15.999 amu.[12][13][14]

[¢]

Phosphorus (P): Approximately 30.974 amu.[15][16][17]

o Calculate the total mass for each element: Multiply the number of atoms of each element by
its atomic weight.

e Sum the total masses: The sum of the total masses of all elements gives the molecular
weight of the compound.

Data Presentation

The quantitative data for the molecular weight calculation of tetrabutylammonium phosphate
Is summarized in the table below for clarity and ease of comparison.
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Element Symbol Number of Atomic Weight Total Mass
Atoms (amu) (amu)
Carbon C 16 12.011 192.176
Hydrogen H 38 1.008 38.304
Nitrogen N 1 14.007 14.007
Oxygen @) 4 15.999 63.996
Phosphorus P 1 30.974 30.974
Total 339.457

The calculated molecular weight of tetrabutylammonium phosphate is 339.457 g/mol . This
value is consistent with experimentally determined and published values.[1]

Visualization of the Calculation Workflow

The logical relationship in the calculation of the molecular weight can be visualized as a
workflow diagram.
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Caption:Workflow for calculating the molecular weight of tetrabutylammonium phosphate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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